3-[3-(MORPHOLINE-4-SULFONYL)BENZAMIDO]PHENYL THIOPHENE-2-CARBOXYLATE

• Molecular Formula: C22H20N2O6S2
• Molecular Weight: 472.5 g/mol
• IUPAC Name: [3-[(3-morpholin-4-ylsulfonylbenzoyl)amino]phenyl] thiophene-2-carboxylate
• InChI: InChI=1S/C22H20N2O6S2/c25-21(16-4-1-7-19(14-16)32(27,28)24-9-11-29-12-10-24)23-17-5-2-6-18(15-17)30-22(26)20-8-3-13-31-20/h1-8,13-15H,9-12H2,(H,23,25)
• InChI Key: BRDWPAIAWZVOPV-UHFFFAOYSA-N
• SMILES: C1COCCN1S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC(=CC=C3)OC(=O)C4=CC=CS4

Description

3-[3-(MORPHOLINE-4-SULFONYL)BENZAMIDO]PHENYL THIOPHENE-2-CARBOXYLATE is a complex organic compound with a unique structure that combines a morpholine ring, a sulfonyl group, a benzoyl group, and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(MORPHOLINE-4-SULFONYL)BENZAMIDO]PHENYL THIOPHENE-2-CARBOXYLATE typically involves multiple steps, starting with the preparation of intermediate compounds. The process may include the following steps:

Formation of the Benzoyl Intermediate: The benzoyl group is introduced through a reaction between a suitable benzoyl chloride and an amine derivative.

Introduction of the Morpholinylsulfonyl Group: The morpholine ring and sulfonyl group are added via a sulfonation reaction,